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Compound of Interest

Compound Name: Bortezomib Impurity 10

CAS No.: 390800-88-1

Cat. No.: B601041

Get Quote

Classification: High-Potency Cytotoxic Waste (RCRA Hazardous) CAS Registry Number:

390800-88-1 Chemical Identity: Bortezomib Trimeric Boroxine (Anhydride form)[1]

Executive Safety Directive
Treat Bortezomib Impurity 10 with the same containment rigor as the parent API

(Bortezomib). Bortezomib Impurity 10 is the cyclic boroxine trimer formed by the dehydration

of bortezomib. In aqueous or biological environments, it hydrolyzes back into the active

monomeric boronic acid (Bortezomib).[1] Therefore, it possesses the same proteasome

inhibition mechanism and cytotoxicity profile as the drug itself.[1]

Immediate Action Required:

Do NOT dispose of down the drain.

Do NOT mix with general chemical waste.[1][2]

Mandatory: High-temperature incineration is the only validated destruction method for bulk

waste.[1]
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Chemical Basis for Disposal Strategy
To manage this impurity safely, researchers must understand its chemical behavior.[1]

The Equilibrium Hazard: Boronic acids (

) spontaneously dehydrate to form boroxines (Impurity 10) under dry conditions or vacuum.
[1] Conversely, Impurity 10 hydrolyzes to release three molecules of Bortezomib upon
contact with moisture.[1]

Implication: A spill of "dry" Impurity 10 powder becomes a liquid cytotoxic hazard

immediately upon contact with mucosal membranes or humidity.[1]

Deactivation Chemistry: The Carbon-Boron (C-B) bond is the pharmacophore.[1] Effective

chemical deactivation requires oxidative cleavage of this bond, converting the toxic

organoboron into inorganic boric acid and an inert alcohol.[1]

Reagent: Sodium Hypochlorite (10% Bleach) or Hydrogen Peroxide (30%).[1]

Waste Categorization & Segregation
Proper disposal begins with segregation at the point of generation. Use the following matrix to

classify waste streams.
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Waste Category Definition
Container
Requirement

Disposal Method

Bulk Solid Waste

Expired standards,

pure Impurity 10,

visible powder

residues.[1]

Black RCRA

Hazardous Waste

Container (Rigid,

Leak-proof).

High-Temp

Incineration

(>1000°C)

Trace Solids

Contaminated gloves,

weigh boats, paper

towels, bench paper.

[1]

Yellow Chemotherapy

Waste Bag (Double-

bagged).

Regulated Medical

Waste Incineration

Liquid Waste

HPLC effluents,

mother liquors,

dissolved standards.

[1]

Glass/HDPE Carboy

labeled

"Cytotoxic/Flammable

" (if organic solvent).

[1]

Fuel Blending or

Incineration

Sharps

Needles/syringes

used for injection or

transfer.[1]

Red/Yellow Sharps

Container (Puncture-

proof).

Incineration (Do NOT

autoclave)

Detailed Disposal Workflows
Workflow A: Bulk Substance Disposal (The "Black Bin" Protocol)
Applicable for: Unused reference standards (>10 mg) or synthesis failures.[1]

Containment: Transfer the vial/solid directly into a clear, sealable secondary bag (e.g.,

Ziploc) inside the biosafety cabinet (BSC).

Labeling: Apply a "Cytotoxic / High Potency" hazard label to the inner bag.[1]

Transfer: Move the sealed bag into the Black RCRA Hazardous Waste Container.

Manifesting: List the contents as "Organoboron solid, toxic, n.o.s.[1] (Bortezomib derivative)."

[1][3]
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Workflow B: Chemical Deactivation (Spill & Surface
Decontamination)
Applicable for: Cleaning BSC surfaces, glassware, or small powder spills.[1]

Mechanism: Oxidation of the C-B bond to destroy biological activity.

[1]

Preparation: Prepare a fresh solution of 10% Sodium Hypochlorite (Bleach) or 5% Hydrogen

Peroxide.[1]

Application:

For Spills: Cover the spill with absorbent pads.[1] Gently pour the oxidant over the pads,

working from the outside in.[1] Allow 30 minutes contact time.

For Glassware: Soak contaminated glassware in the oxidant solution for 1 hour before

standard washing.[1]

Cleanup: Wipe up residues with fresh absorbent pads.[1]

Disposal: Dispose of all soaked pads as Trace Solid Waste (Yellow Bag). Note: The

deactivation reduces toxicity but does not reclassify the waste as non-hazardous for

regulatory purposes.

Visualized Decision Matrix
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Waste Generation:
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Figure 1: Decision matrix for the segregation and disposal of Bortezomib Impurity 10 waste

streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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